Cas no 72088-94-9 (5(6)-Carboxyfluorescein)

5(6)-Carboxyfluorescein Properties

Names and Identifiers

• 3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-ar-carboxylic acid
• 5-(AND-6)-CARBOXYFLUORESCEIN
• 5(6)-CARBOXYFLUORESCEIN
• 4(5)-CARBOXYFLUORESCEIN
• 5(6)-CARBOXYFLUORESCEIN, FOR FLUORESCENC E
• 5(6)-FAM
• 3',6'-Dihydroxy-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-ar-carboxylic acid
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-ar-carboxylic acid, 3',6'-dihydroxy-3-oxo-
• 5(6)-Carboxyfluorescein, mixture of isomers
• 5(6)Carboxy fluorescein
• 5-(and-6)-Carboxyfluorescein mixed isomers
• Fluoresceincarboxylic Acid
• 3',6'-Dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5(6)-carboxylic acid
• 3',6'-Dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-carboxylic acid compound with 3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid (1:1)
• 5-(and-6)-FAM
• EBD53936
• 5-carboxyfluorescein; carboxyfluorescein
• AK685493
• 5(6)
• +Expand

• MDL： MFCD00151081
• InChIKey： BPVHBBXCESDRKW-UHFFFAOYSA-N
• Inchi： 1S/2C21H12O7/c22-11-2-5-15-17(8-11)27-18-9-12(23)3-6-16(18)21(15)14-4-1-10(19(24)25)7-13(14)20(26)28-21;22-11-2-5-14-17(8-11)27-18-9-12(23)3-6-15(18)21(14)16-7-10(19(24)25)1-4-13(16)20(26)28-21/h2*1-9,22-23H,(H,24,25)
• SMILES： O1C(C2C([H])=C([H])C(C(=O)O[H])=C([H])C=2C21C1C([H])=C([H])C(=C([H])C=1OC1C([H])=C(C([H])=C([H])C2=1)O[H])O[H])=O.O1C(C2C([H])=C(C(=O)O[H])C([H])=C([H])C=2C21C1C([H])=C([H])C(=C([H])C=1OC1C([H])=C(C([H])=C([H])C2=1)O[H])O[H])=O

Computed Properties

• Exact Mass: 752.11700
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 2
• Heavy Atom Count: 56
• Complexity: 1270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 227

Experimental Properties

• LogP: 6.72800
• PSA: 226.58000
• Refractive Index: 1.6380 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 464.9°C (rough estimate)
• Melting Point: 275 °C (dec.) (lit.)
• Color/Form: Orange powder.
• Solubility: Insoluble in water.
• Sensitiveness: Sensitive to light and humidity
• Density: 1.3418 (rough estimate)

5(6)-Carboxyfluorescein Security Information

• RTECS：CQ7700000
• WGK Germany：3
• Safety Instruction： 37/39-26-36
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R36
• Signal Word：Warning
• TSCA：Yes

5(6)-Carboxyfluorescein Customs Data

• HS CODE：29335995
• Customs Data：

  China Customs Code:

  29335995